Cas no 2092786-30-4 (CID 131616397)

• Product Name: CID 131616397
• CAS No: 2092786-30-4
• MF: C₆H₉BrF₂
• MW: 199.036468267441
• CID: 5254587
• Update Time: 2025-11-02

CID 131616397 Chemical and Physical Properties

Names and Identifiers

• CID 131616397
• Cyclopropane, (3-bromo-1,1-difluoropropyl)-

• Inchi： 1S/C6H9BrF2/c7-4-3-6(8,9)5-1-2-5/h5H,1-4H2
• InChI Key： KWVHNNZTQNEZNY-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)CCBr)CC1

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 164.4±25.0 °C(Predicted)

Additional information on CID 131616397

Comprehensive Overview of CID 131616397 (CAS No. 2092786-30-4): Properties, Applications, and Market Insights

The chemical compound CID 131616397 (CAS No. 2092786-30-4) is a specialized molecule gaining attention in pharmaceutical and material science research. With its unique structural properties, this compound has shown promising potential in various high-value applications. Researchers and industry professionals are increasingly interested in CID 131616397 synthesis, CID 131616397 applications, and its role in advanced material development.

From a molecular perspective, CID 131616397 features a distinctive arrangement that contributes to its stability and reactivity profile. The compound's CAS 2092786-30-4 specifications indicate specific characteristics that make it suitable for precision applications where molecular consistency is crucial. Current studies focus on optimizing the CID 131616397 production process to enhance yield and purity while maintaining cost-effectiveness.

In pharmaceutical research, CID 131616397 has emerged as a potential building block for novel drug development. Its molecular framework allows for strategic modifications, making it valuable in medicinal chemistry applications. Researchers are particularly interested in its potential role in addressing current healthcare challenges, aligning with the growing demand for innovative therapeutic solutions.

The material science sector has also recognized the value of CAS 2092786-30-4 in developing advanced functional materials. Its unique properties contribute to the creation of materials with enhanced performance characteristics, meeting the increasing need for specialized components in electronics and nanotechnology applications.

Market analysis reveals growing interest in CID 131616397 suppliers and CAS 2092786-30-4 pricing trends. As demand increases across research and industrial applications, manufacturers are scaling up production capabilities. The compound's niche applications contribute to its stable market position, with projections indicating steady growth in the coming years.

Quality control remains paramount for CID 131616397, with analytical methods continuously refined to ensure batch-to-batch consistency. Advanced characterization techniques, including spectroscopic analysis and chromatography, are employed to verify the compound's purity and confirm its structural integrity according to CAS 2092786-30-4 standards.

Environmental considerations in CID 131616397 production have become increasingly important. Manufacturers are implementing sustainable practices throughout the synthesis and purification processes, responding to the chemical industry's broader shift toward greener methodologies. These efforts align with global sustainability initiatives while maintaining product quality.

Research into CID 131616397 derivatives has expanded the compound's potential applications. Scientists are exploring structural modifications that could unlock new functionalities, particularly in specialized material development. These investigations contribute to the growing body of knowledge surrounding this versatile chemical entity.

Storage and handling protocols for CAS 2092786-30-4 follow industry best practices to maintain stability and prolong shelf life. Proper documentation and labeling ensure safe transportation and use in various research and industrial settings, reflecting the compound's specialized nature.

The intellectual property landscape surrounding CID 131616397 continues to evolve, with patents covering various synthesis methods and applications. This legal framework protects innovations while encouraging further research and development in this promising chemical space.

Analytical reference standards for CID 131616397 have become increasingly important for quality assurance in research and production. Certified materials enable accurate characterization and support reproducible results across different laboratories and applications.

Future prospects for CAS 2092786-30-4 appear promising, with ongoing research uncovering new potential applications. The compound's versatility positions it as a valuable asset in addressing emerging technological and scientific challenges across multiple disciplines.

Collaborative efforts between academic institutions and industrial partners are accelerating the development of CID 131616397-based solutions. These partnerships leverage diverse expertise to explore the compound's full potential while addressing practical implementation challenges.

As the scientific community's understanding of CID 131616397 deepens, its role in advancing various technologies becomes increasingly significant. The compound represents an excellent example of how specialized chemicals contribute to innovation across multiple scientific and industrial domains.